Cas no 352018-88-3 ((5-Phenyl-1,3-oxazol-4-yl)methanol)

• Product Name: (5-Phenyl-1,3-oxazol-4-yl)methanol
• CAS No: 352018-88-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD16990221
• CID: 67801
• PubChem ID: 2776302
• Update Time: 2025-04-18

(5-Phenyl-1,3-oxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Phenyloxazol-4-yl)methanol
• (5-Phenyl-1,3-oxazol-4-yl)methanol
• 4-(HYDROXYMETHYL)-5-PHENYLOXAZOLE
• 5-Phenyl-1,3-oxazole-4-methanol
• (4-Phenyl-oxazol-5-yl)-methanol
• SDCCGMLS-0065952.P001
• (5-Phenyloxazol-4-yl)-methanol
• BP-10461
• FT-0604831
• CS-0206764
• DTXSID50379970
• (5-phenyl-1,3-oxazol-4-yl)methanol, AldrichCPR
• AKOS006229033
• SCHEMBL3075748
• AC-9054
• 352018-88-3
• A822643
• (5-phenyl-4-oxazolyl)methanol
• A6182
• AS-59901
• MFCD03086105
• J-501613
• A12449

• MDL： MFCD16990221
• Inchi： 1S/C10H9NO2/c12-6-9-10(13-7-11-9)8-4-2-1-3-5-8/h1-5,7,12H,6H2
• InChI Key： LVHWTAMRDRDXJP-UHFFFAOYSA-N
• SMILES： O1C=NC(CO)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.211
• Melting Point: 95-97 ºC
• Boiling Point: 366.6 °C at 760 mmHg
• Flash Point: 366.6 °C at 760 mmHg
• Refractive Index: 1.573
• PSA: 46.26

(5-Phenyl-1,3-oxazol-4-yl)methanol Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles